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Compound of Interest

Compound Name: Hydralazine

Cat. No.: B1673433

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling hydralazine, a compound that, while valuable in research, requires

careful management. Adherence to these procedural steps will help mitigate risks and ensure
the integrity of your work.

Personal Protective Equipment (PPE)

When handling hydralazine, a comprehensive approach to personal protection is crucial. The
following table summarizes the necessary PPE.
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PPE Category Item

Specifications and Use

Eye Protection Safety Goggles

Wear tightly fitting safety
goggles with side-shields.[1]

Hand Protection Gloves

Chemical-resistant gloves,
such as nitrile, are required.[2]
[3] Gloves must be inspected
before use, and hands should
be washed and dried after

handling.

Body Protection Lab Coat/Coveralls

A lab coat or impervious
clothing should be worn to
protect the skin.[1][2][3]

Respiratory Protection Respirator

Use a NIOSH-approved
respirator if ventilation is
inadequate or if there is a risk
of exceeding the occupational
exposure limit.[4] Operations
that may generate dust or
aerosols should be conducted
in a fume hood.[3][5]

Occupational Exposure Limits and Physical

Properties

Understanding the quantitative safety data for hydralazine is critical for risk assessment and

the implementation of appropriate safety controls.
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Parameter Value Source
Occupational Exposure Limit 0.1 mg/m3 (8-Hour Time- )

] Private Industry[4]
(OEL) Weighted Average)
Melting Point 273 °C [1][6]
Boiling Point 322.13 °C at 760 mmHg [1]
Solubility Soluble in water

Standard Operating Procedure for Handling
Hydralazine

This protocol outlines the essential steps for safely handling hydralazine in a laboratory
setting.

Preparation and Handling:

» Training and Awareness: Before handling hydralazine, all personnel must be trained on its
hazards and familiar with this standard operating procedure and the Safety Data Sheet
(SDS).[3]

» Designated Area: All work with hydralazine should be conducted in a designated area, such
as a chemical fume hood, to minimize exposure.[3][5]

o Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table
above before handling the compound.

» Weighing and Transferring: When weighing or transferring hydralazine powder, do so in a
fume hood to avoid inhalation of dust.[5] Use non-sparking tools to prevent ignition.

» Solution Preparation:
o To prepare a solution, slowly add the hydralazine powder to the solvent.

o For intravenous solution preparation, one method involves reconstituting a 20mg vial with
1mL of water for injection, resulting in a 20mg/mL solution. This can be further diluted with
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sodium chloride 0.9% to achieve the desired concentration.[7]

o Storage: Store hydralazine in a tightly closed container in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents.[6]

Disposal Plan:

o Waste Segregation: Hydralazine waste must be segregated from other laboratory waste in a
clearly labeled, sealed container for hazardous chemical waste.[5]

o Professional Disposal: The most recommended method for disposing of hydralazine is
through a licensed hazardous waste disposal company.

e Institutional Guidelines: Consult your institution's Environmental Health and Safety (EHS)
office for specific guidance on disposal procedures in accordance with local and national
regulations.

e Prohibited Disposal Methods: Never dispose of hydralazine down the sink or in the regular
trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Hydralazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673433#personal-protective-equipment-for-
handling-hydralazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1673433?utm_src=pdf-custom-synthesis
http://file.medchemexpress.com/batch_PDF/HY-B0464/Hydralazine-hydrochloride-SDS-MedChemExpress.pdf
https://www.meritpharm.com/wp-content/uploads/2025/01/Hydralazine-SDS.pdf
https://ehs.unm.edu/assets/documents/laboratory-hazard-assessment-tools/hydrazine-sop1.docx
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD16021.pdf
https://artscimedia.case.edu/wp-content/uploads/sites/123/2018/07/16151419/SOP-Hydrazine.pdf
https://www.spectrumchemical.com/media/sds/HO120_AGHS.pdf
https://www.seslhd.health.nsw.gov.au/sites/default/files/documents/hydralazine16.pdf
https://www.benchchem.com/product/b1673433#personal-protective-equipment-for-handling-hydralazine
https://www.benchchem.com/product/b1673433#personal-protective-equipment-for-handling-hydralazine
https://www.benchchem.com/product/b1673433#personal-protective-equipment-for-handling-hydralazine
https://www.benchchem.com/product/b1673433#personal-protective-equipment-for-handling-hydralazine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673433?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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